Cas no 834897-24-4 (methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate)

methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate structure
834897-24-4 structure
Product name:methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
CAS No:834897-24-4
MF:C16H14N4O4
MW:326.307
MDL:MFCD06195690
CID:3118660
PubChem ID:17025961

methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • <br>1,3-Dimethyl-6-(3-nitro-phenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylic aci d methyl ester
    • methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
    • methyl1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
    • methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
    • 834897-24-4
    • CS-0282604
    • EN300-231655
    • methyl 1,3-dimethyl-6-(3-nitrophenyl)pyrazolo[3,4-b]pyridine-4-carboxylate
    • STK314489
    • AKOS003753283
    • MDL: MFCD06195690
    • Inchi: InChI=1S/C16H14N4O4/c1-9-14-12(16(21)24-3)8-13(17-15(14)19(2)18-9)10-5-4-6-11(7-10)20(22)23/h4-8H,1-3H3
    • InChI Key: QUSKCEBZYGKHSN-UHFFFAOYSA-N
    • SMILES: CC1=NN(C)C2=C1C(=CC(=N2)C3=CC(=CC=C3)[N+](=O)[O-])C(=O)OC

Computed Properties

  • Exact Mass: 326.10150494Da
  • Monoisotopic Mass: 326.10150494Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 103Ų
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 112-115℃
  • Boiling Point: 535.8±50.0 °C at 760 mmHg
  • Flash Point: 277.8±30.1 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Security Information

methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-231655-0.5g
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 95%
0.5g
$284.0 2024-06-20
Enamine
EN300-231655-1.0g
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 95%
1.0g
$385.0 2024-06-20
Enamine
EN300-231655-0.25g
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 95%
0.25g
$149.0 2024-06-20
Enamine
EN300-231655-5g
methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4
5g
$1115.0 2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1353274-50mg
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 97%
50mg
¥1485.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1353274-250mg
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 97%
250mg
¥4017.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1353274-100mg
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 97%
100mg
¥2590.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1353274-2.5g
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 97%
2.5g
¥19000.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1353274-10g
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 97%
10g
¥41680.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1353274-5g
Methyl 1,3-dimethyl-6-(3-nitrophenyl)-1h-pyrazolo[3,4-b]pyridine-4-carboxylate
834897-24-4 97%
5g
¥28092.00 2024-07-28

methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:834897-24-4)methyl 1,3-dimethyl-6-(3-nitrophenyl)-1H-pyrazolo3,4-bpyridine-4-carboxylate
A1180211
Purity:99%/99%
Quantity:1g/5g
Price ($):194.0/580.0